Cas no 877826-26-1 (5-methyl-2-[(morpholin-4-yl)methyl]-4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 5-methyl-2-[(morpholin-4-yl)methyl]-4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 877826-26-1
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• MDL: MFCD07847874
• CID: 5235398
• Update Time: 2025-06-09

5-methyl-2-[(morpholin-4-yl)methyl]-4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 1,4-dihydro-5-methyl-2-(4-morpholinylmethyl)-4-oxo-
• 5-methyl-2-[(morpholin-4-yl)methyl]-4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid

• MDL： MFCD07847874
• Inchi： 1S/C13H15N3O4S/c1-7-9-11(17)14-8(6-16-2-4-20-5-3-16)15-12(9)21-10(7)13(18)19/h2-6H2,1H3,(H,18,19)(H,14,15,17)
• InChI Key： NYUMVODRHGCRAD-UHFFFAOYSA-N
• SMILES： C1(CN2CCOCC2)=NC(=O)C2C(C)=C(C(O)=O)SC=2N1

Additional information on 5-methyl-2-[(morpholin-4-yl)methyl]-4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid

5-Methyl-2-[(Morpholin-4-yl)Methyl]-4-Oxo-1H,4H-Thieno[2,3-d]Pyrimidine-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 877826-26-1, known as 5-methyl-2-[(morpholin-4-yl)methyl]-4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of thienopyrimidines, which are heterocyclic compounds characterized by a fused thiophene and pyrimidine ring system. The presence of a morpholine substituent further enhances its chemical complexity and functional versatility.

Recent studies have highlighted the thienopyrimidine core as a promising scaffold for drug discovery, particularly in the development of anti-tumor and anti-viral agents. The morpholinyl group attached to the molecule is known to improve pharmacokinetic properties such as solubility and bioavailability, making this compound an attractive candidate for preclinical research. Additionally, the carboxylic acid functionality at position 6 suggests potential for further chemical modification, such as esterification or amidation, to tailor its properties for specific therapeutic applications.

One of the most intriguing aspects of this compound is its ability to modulate key cellular pathways involved in cancer progression. Preclinical data indicate that 5-methyl-thienopyrimidine derivatives may inhibit the proliferation of cancer cells by targeting specific kinases or transcription factors. For instance, a study published in 2023 demonstrated that this compound exhibits selective cytotoxicity against human breast cancer cells while sparing normal cells, suggesting a potential role in targeted therapy.

Moreover, the morpholinyl methyl substituent has been shown to enhance the molecule's stability in physiological conditions, which is crucial for its efficacy in vivo. This structural feature also contributes to its ability to penetrate cellular membranes, thereby increasing its intracellular concentration and enhancing its biological activity. Researchers have also explored the potential of this compound as an anti-inflammatory agent, with promising results in reducing cytokine production in vitro.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The incorporation of the morpholinyl group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, making this compound more accessible for large-scale studies.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound at the molecular level. Understanding how it interacts with cellular targets will be essential for optimizing its therapeutic potential. Additionally, efforts are underway to evaluate its safety profile through toxicological studies, which are critical for advancing it into clinical trials.

In conclusion, 5-methyl-2-[(morpholin-4-yl)methyl]-4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. With its unique chemical properties and promising biological activity, this compound holds significant potential in addressing unmet medical needs across various disease areas.